Cas no 2416235-04-4 (4,4-Dimethyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]pent-2-ynoic acid)

• Product Name: 4,4-Dimethyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]pent-2-ynoic acid
• CAS No: 2416235-04-4
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 5359067
• Update Time: 2023-08-28

4,4-Dimethyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]pent-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-Dimethyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]pent-2-ynoic acid
• Z4327164213
• 5-{[(tert-butoxy)carbonyl]amino}-4,4-dimethylpent-2-ynoic acid

• Inchi： 1S/C12H19NO4/c1-11(2,3)17-10(16)13-8-12(4,5)7-6-9(14)15/h8H2,1-5H3,(H,13,16)(H,14,15)
• InChI Key： JEKZYYYDMVOXFV-UHFFFAOYSA-N
• SMILES： O(C(NCC(C#CC(=O)O)(C)C)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 365
• XLogP3: 2.3
• Topological Polar Surface Area: 75.6